Cas no 41806-40-0 (1-Methyl-1H-imidazole-5-carboxylic acid)

1-Methyl-1H-imidazole-5-carboxylic acid Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carboxylic acid
• 1-Methylimidazole-5-carboxylic acid
• 1-Methyl-1H-5-imidazolecarboxylic acid
• 3-methylimidazole-4-carboxylic acid
• -methyl-1H-imidazole-5-carboxylic acid
• 1-methyl-5-imidazole carboxylic acid
• 41806-40-0
• CS-W002710
• 1-Methyl-1H-imidazole-5-carboxylicacid
• SY003725
• MFCD00955677
• W-206522
• AKOS005174555
• F8881-6570
• PB24704
• J-504869
• 1-methyl-5-imidazolecarboxylic acid
• BCP15504
• AM20100108
• CL2207
• 3-methyl-4-imidazolecarboxylic acid
• PBEDVTDUVXFSMW-UHFFFAOYSA-N
• AC-3065
• AS-5483
• A6871
• AKOS015995570
• 1-methylimidazole-5-carboxylicacid
• SCHEMBL301936
• 1-methylimidazol-5-ylcarboxylic acid
• DTXSID70378506
• FT-0602772
• 3-methyl-3H-imidazole-4-carboxylic acid
• Z1201620699
• EN300-88417
• DB-005742
• ALBB-014972
• 1H-imidazole-5-carboxylic acid, 1-methyl-, nitrate
• +Expand

• MDL： MFCD00955677
• InChIKey： PBEDVTDUVXFSMW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N2O2/c1-7-3-6-2-4(7)5(8)9/h2-3H,1H3,(H,8,9)
• SMILES： O=C(C1=CN=CN1C)O

Computed Properties

• Exact Mass: 126.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.043
• Heavy Atom Count: 9
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• LogP: 0.11830
• PSA: 55.12000
• Boiling Point: 399°C at 760 mmHg
• Melting Point: 192-228 °C
• Flash Point: 195.1℃
• Color/Form: Yellow to Brown Solid
• Sensitiveness: Sensitive to light and heat, easy to absorb moisture
• Density: 1.34

1-Methyl-1H-imidazole-5-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Storage Condition：2-8°C
• Risk Phrases： 36
• Signal Word：Warning
• HazardClass：IRRITANT

1-Methyl-1H-imidazole-5-carboxylic acid Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%